Cas no 102871-68-1 (2,7,8-TRIMETHYLQUINOLINE)

• Product Name: 2,7,8-TRIMETHYLQUINOLINE
• CAS No: 102871-68-1
• MF: C₁₂H₁₃N
• MW: 171.238322973251
• CID: 891629
• PubChem ID: 17039629
• Update Time: 2025-04-19

2,7,8-TRIMETHYLQUINOLINE Chemical and Physical Properties

Names and Identifiers

• 2,7,8-TRIMETHYLQUINOLINE
• 2,7,8-Trimethyl-chinolin
• 2,7,8-trimethyl-quinoline
• 7,8-Dimethylquinaldine
• QU146

• Inchi： 1S/C12H13N/c1-8-4-6-11-7-5-9(2)13-12(11)10(8)3/h4-7H,1-3H3
• InChI Key： OQMCEPGEODDVJR-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=CC(C)=C(C)C=12

Computed Properties

• Exact Mass: 171.10500
• Monoisotopic Mass: 171.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89000
• LogP: 3.16000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives